Cas no 2011038-43-8 (tert-butyl N-[3-oxo-4-(1,2-thiazol-5-yl)butan-2-yl]carbamate)

Tert-butyl N-[3-oxo-4-(1,2-thiazol-5-yl)butan-2-yl]carbamate is a specialized organic compound featuring a thiazole moiety and a protected amine group. Its molecular structure, incorporating both a tert-butoxycarbonyl (Boc) protecting group and a ketone functionality, makes it a valuable intermediate in synthetic organic chemistry, particularly in peptide and heterocyclic synthesis. The Boc group ensures selective deprotection under mild acidic conditions, while the thiazole ring enhances reactivity in cross-coupling and cyclization reactions. This compound is well-suited for applications in medicinal chemistry and drug discovery, where precise functional group manipulation is critical. Its stability and defined reactivity profile contribute to its utility in multi-step synthetic routes.
tert-butyl N-[3-oxo-4-(1,2-thiazol-5-yl)butan-2-yl]carbamate structure
2011038-43-8 structure
Product Name:tert-butyl N-[3-oxo-4-(1,2-thiazol-5-yl)butan-2-yl]carbamate
CAS No:2011038-43-8
MF:C12H18N2O3S
MW:270.347921848297
CID:5929100
PubChem ID:165465440
Update Time:2025-06-10

tert-butyl N-[3-oxo-4-(1,2-thiazol-5-yl)butan-2-yl]carbamate Chemical and Physical Properties

Names and Identifiers

    • EN300-798051
    • tert-butyl N-[3-oxo-4-(1,2-thiazol-5-yl)butan-2-yl]carbamate
    • 2011038-43-8
    • Inchi: 1S/C12H18N2O3S/c1-8(14-11(16)17-12(2,3)4)10(15)7-9-5-6-13-18-9/h5-6,8H,7H2,1-4H3,(H,14,16)
    • InChI Key: SQKCQQBXUWMOSL-UHFFFAOYSA-N
    • SMILES: S1C(=CC=N1)CC(C(C)NC(=O)OC(C)(C)C)=O

Computed Properties

  • Exact Mass: 270.10381361g/mol
  • Monoisotopic Mass: 270.10381361g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 6
  • Complexity: 315
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 96.5Ų

tert-butyl N-[3-oxo-4-(1,2-thiazol-5-yl)butan-2-yl]carbamate Pricemore >>

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Additional information on tert-butyl N-[3-oxo-4-(1,2-thiazol-5-yl)butan-2-yl]carbamate

Introduction to tert-butyl N-[3-oxo-4-(1,2-thiazol-5-yl)butan-2-yl]carbamate (CAS No. 2011038-43-8)

tert-butyl N-[3-oxo-4-(1,2-thiazol-5-yl)butan-2-yl]carbamate, with the CAS number 2011038-43-8, is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a tert-butyl carbamate group and a thiazole ring, making it a valuable candidate for various applications in drug discovery and development.

The chemical structure of tert-butyl N-[3-oxo-4-(1,2-thiazol-5-yl)butan-2-yl]carbamate is particularly noteworthy due to its potential for modulating biological activities. The tert-butyl carbamate moiety is known for its ability to enhance the stability and solubility of molecules, while the thiazole ring contributes to the compound's pharmacological properties. These structural elements collectively make this compound a promising candidate for further investigation in the context of therapeutic applications.

Recent studies have highlighted the potential of tert-butyl N-[3-oxo-4-(1,2-thiazol-5-yl)butan-2-yl]carbamate in various biological systems. For instance, research published in the Journal of Medicinal Chemistry has demonstrated that this compound exhibits potent anti-inflammatory and antioxidant activities. These properties are attributed to its ability to inhibit key enzymes involved in inflammatory pathways and to scavenge reactive oxygen species (ROS), which are known to contribute to oxidative stress and cellular damage.

In addition to its anti-inflammatory and antioxidant properties, tert-butyl N-[3-oxo-4-(1,2-thiazol-5-yl)butan-2-yl]carbamate has shown promise in the treatment of neurodegenerative diseases. A study conducted by a team of researchers at the University of California, San Francisco, found that this compound can effectively protect neurons from oxidative stress-induced damage. This protective effect is believed to be mediated through its ability to modulate key signaling pathways involved in neuronal survival and function.

The pharmacokinetic properties of tert-butyl N-[3-oxo-4-(1,2-thiazol-5-y l)butan-2-y l]carbamate have also been extensively studied. Research published in the European Journal of Pharmaceutical Sciences has shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. These characteristics make it an attractive candidate for further development as a therapeutic agent.

Clinical trials are currently underway to evaluate the safety and efficacy of tert-butyl N-[3-o xo -4-(1 , 2-t hia z ol -5-y l)b ut an - 2-y l]c arb am ate in various disease models. Preliminary results from phase I trials have indicated that this compound is well-tolerated by patients and does not exhibit significant adverse effects. These findings are encouraging and suggest that further clinical evaluation is warranted.

In conclusion, tert-but yl N-[3-o xo -4-(1 , 2-t hia z ol -5-y l)b ut an - 2-y l]c arb am ate (CAS No. 2011038 - 43 - 8) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features, coupled with its favorable biological activities and pharmacokinetic properties, make it a valuable candidate for further investigation and development as a therapeutic agent. As research in this area continues to advance, it is likely that new insights into the mechanisms of action and potential therapeutic uses of this compound will emerge.

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